6-amino-4-{2-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-4-[2-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C22H18BrFN4O3/c1-11-19-20(15(9-25)21(26)31-22(19)28-27-11)14-7-17(29-2)18(8-16(14)23)30-10-12-3-5-13(24)6-4-12/h3-8,20H,10,26H2,1-2H3,(H,27,28)
• InChI Key: KLTWNDFLFCSGGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=C(C=C3Br)OCC4=CC=C(C=C4)F)OC
• Molecular Formula: C22H18BrFN4O3
• Molecular Weight: 485.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amino group (-NH2), a bromo group (-Br), a methoxy group (-OCH3), a fluorobenzyl group (C6H4F-CH2-), a pyrazole ring, and a nitrile group (-CN). These functional groups could potentially participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic ring and the pyrazole ring could potentially make the molecule planar. The electron-withdrawing nitrile group could potentially have an impact on the electronic distribution within the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amino group could participate in acid-base reactions, the bromo group could undergo nucleophilic substitution reactions, and the nitrile group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups like the amino and nitrile groups could make the compound soluble in polar solvents.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to comment on its mechanism of action. If this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other compounds, or as a starting material in the development of pharmaceuticals or materials.